Cas no 796067-61-3 (7-Chloro-3-(3-Ethoxypropyl)-2-Sulfanyl-3,4-Dihydroquinazolin-4-One)

• Product Name: 7-Chloro-3-(3-Ethoxypropyl)-2-Sulfanyl-3,4-Dihydroquinazolin-4-One
• CAS No: 796067-61-3
• MF: C₁₃H₁₅ClN₂O₂S
• MW: 298.788400888443
• CID: 844222
• PubChem ID: 2455000
• Update Time: 2024-10-27

7-Chloro-3-(3-Ethoxypropyl)-2-Sulfanyl-3,4-Dihydroquinazolin-4-One Chemical and Physical Properties

Names and Identifiers

• 7-CHLORO-3-(3-ETHOXYPROPYL)-2-MERCAPTOQUINAZOLIN-4(3H)-ONE
• 7-chloro-3-(3-ethoxypropyl)-2-sulfanyl-3,4-dihydroquinazolin-4-one
• NE20453
• Z57052883
• J-519199
• AKOS027427145
• G76060
• 7-chloro-3-(3-ethoxypropyl)-2-sulfanylidene-1H-quinazolin-4-one
• 796067-61-3
• EN300-11607
• 7-chloro-3-(3-ethoxypropyl)-4-hydroxyquinazoline-2-thione
• CS-0223624
• 7-Chloro-3-(3-Ethoxypropyl)-2-Sulfanyl-3,4-Dihydroquinazolin-4-One

• MDL： MFCD06370789
• Inchi： 1S/C13H15ClN2O2S/c1-2-18-7-3-6-16-12(17)10-5-4-9(14)8-11(10)15-13(16)19/h4-5,8H,2-3,6-7H2,1H3,(H,15,19)
• InChI Key： HTGUNJBJQKGJCC-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)NC(N(C2=O)CCCOCC)=S

Computed Properties

• Exact Mass: 298.0542766g/mol
• Monoisotopic Mass: 298.0542766g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.7
• XLogP3: 2.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines